Cas no 656257-67-9 (4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-)
656257-67-9 structure
Product Name:4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-
CAS No:656257-67-9
MF:C14H13NO3S
MW:275.322922468185
CID:1694791
Update Time:2024-09-02
4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]-
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- Inchi: 1S/C14H13NO3S/c1-2-19(17,18)13-5-3-12(4-6-13)14-9-11(10-16)7-8-15-14/h3-10H,2H2,1H3
- InChI Key: SJAHYONZGTUULM-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C(S(CC)(=O)=O)C=C2)=NC=CC(C=O)=C1
Computed Properties
- Exact Mass: 275.06169
Experimental Properties
- Density: 1.263±0.06 g/cm3(Predicted)
- Boiling Point: 501.8±50.0 °C(Predicted)
- PSA: 64.1
- pka: 4.18±0.10(Predicted)
4-Pyridinecarboxaldehyde, 2-[4-(ethylsulfonyl)phenyl]- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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